Methotrexate disodium salt

• CAS No.: 7413-34-5
• Product Name: Methotrexate disodium salt
• Molecular Formula: C20H20N8Na2O5
• Molecular Weight: 498.4 g/mol
• IUPAC Name: disodium;(2S)-2-[[4-[(2,4-diaminopteridin-6-yl)methyl-methylamino]benzoyl]amino]pentanedioate
• Standard InChI: InChI=1S/C20H22N8O5.2Na/c1-28(9-11-8-23-17-15(24-11)16(21)26-20(22)27-17)12-4-2-10(3-5-12)18(31)25-13(19(32)33)6-7-14(29)30;;/h2-5,8,13H,6-7,9H2,1H3,(H,25,31)(H,29,30)(H,32,33)(H4,21,22,23,26,27);;/q;2*+1/p-2/t13-;;/m0../s1
• Standard InChIKey: DASQOOZCTWOQPA-GXKRWWSZSA-L
• Isomeric SMILES: CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)[O-])C(=O)[O-].[Na+].[Na+]
• SMILES: CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)[O-])C(=O)[O-].[Na+].[Na+]
• Canonical SMILES: CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)[O-])C(=O)[O-].[Na+].[Na+]
• Appearance: Yellow Powder
• Description: Methotrexate Sodium is the sodium salt of methotrexate, an antimetabolite with antineoplastic and immunomodulating properties. Methotrexate binds to and inhibits the enzyme dihydrofolate reductase, resulting in inhibition of purine nucleotide and thymidylate synthesis and, subsequently, inhibition of DNA and RNA syntheses. Methotrexate also exhibits potent immunosuppressant properties. (NCI04); Methotrexate disodium is an organic sodium salt that is the disodium salt of methotrexate. It has a role as an EC 1.5.1.3 (dihydrofolate reductase) inhibitor. It contains a methotrexate(2-).; An antineoplastic antimetabolite with immunosuppressant properties. It is an inhibitor of TETRAHYDROFOLATE DEHYDROGENASE and prevents the formation of tetrahydrofolate, necessary for synthesis of thymidylate, an essential component of DNA.
• Related CAS: 59-05-2 (Parent)
• Synonyms: Amethopterin; Dicesium Salt Methotrexate; Hydrate, Methotrexate; Methotrexate; Methotrexate Hydrate; Methotrexate Sodium; Methotrexate, (D)-Isomer; Methotrexate, (DL)-Isomer; Methotrexate, Dicesium Salt; Methotrexate, Disodium Salt; Methotrexate, Sodium Salt; Mexate; Sodium, Methotrexate
• Reference: Fairbanks, L. D., and Et Al. /Methotrexate Inhibits the First Committed Step of Purine Biosynthesis in Mitogen-stimulated Human T-lymphocytes: A Metabolic Basis for Efficacy in Rheumatoid Arthritis?/ Biochemistry Journal 342.1 (1999): 143-52. www.ncbi.gov. Web. 6 Sept. 2012.
• PubChem Compound: 11329481
• Last Modified: Nov 11 2021